1,4-Naphthalenedione, 2-(2-methyl-1H-indol-3-yl)-
Overview
Description
1,4-Naphthalenedione, 2-(2-methyl-1H-indol-3-yl)- is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields, such as medicine, materials science, and environmental science. This compound is also known as Indigo, which is a natural dye that has been used for centuries. In recent years, there has been a growing interest in the synthesis, mechanism of action, and physiological effects of 1,4-Naphthalenedione, 2-(2-methyl-1H-indol-3-yl)-.
Scientific Research Applications
Anticancer Activity
Indole derivatives, including “2-(2-methyl-1H-indol-3-yl)naphthalene-1,4-dione”, have shown potential in the treatment of cancer cells . In vitro studies have demonstrated effective activities of some synthesized compounds against HeLa, MCF-7, and HT-29 cancer cell lines .
Antimicrobial Activity
Indole derivatives have also been used as biologically active compounds for the treatment of various microbial infections . Their broad-spectrum antimicrobial properties make them a valuable resource in the development of new antimicrobial agents.
Anti-inflammatory Activity
Indole derivatives have shown potential as anti-inflammatory agents . This makes them a promising area of research for the development of new treatments for inflammatory disorders.
Antiviral Activity
Indole derivatives have demonstrated antiviral properties . They have been found to inhibit a broad range of RNA and DNA viruses, making them a potential resource for the development of new antiviral drugs.
Antioxidant Activity
Indole derivatives have been found to possess antioxidant properties . This makes them a potential resource for the development of new treatments for conditions associated with oxidative stress.
Antidiabetic Activity
Indole derivatives have shown potential as antidiabetic agents . This makes them a promising area of research for the development of new treatments for diabetes.
Antimalarial Activity
Indole derivatives have demonstrated antimalarial properties . This makes them a potential resource for the development of new antimalarial drugs.
Anticholinesterase Activity
Indole derivatives have been found to possess anticholinesterase activities . This makes them a potential resource for the development of new treatments for conditions associated with cholinesterase inhibition, such as Alzheimer’s disease.
Mechanism of Action
Target of Action
Indole derivatives, which this compound is a part of, are known to bind with high affinity to multiple receptors . This suggests that the compound could have a broad range of targets, contributing to its potential biological activities.
Mode of Action
It is known that indole derivatives can interact with their targets and cause significant changes . For instance, some indole derivatives have been reported to show inhibitory activity against influenza A .
Biochemical Pathways
Indole derivatives are known to affect a variety of biological activities, suggesting that they may impact multiple biochemical pathways .
Result of Action
One study has reported that a similar compound induced cell apoptosis in a dose-dependent manner, arrested the cells in the g2/m phase, and inhibited polymerization of tubulin . This suggests that 2-(2-methyl-1H-indol-3-yl)naphthalene-1,4-dione might have similar effects.
Action Environment
This compound, like other indole derivatives, holds promise for a wide range of potential applications due to its ability to interact with multiple targets .
properties
IUPAC Name |
2-(2-methyl-1H-indol-3-yl)naphthalene-1,4-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13NO2/c1-11-18(14-8-4-5-9-16(14)20-11)15-10-17(21)12-6-2-3-7-13(12)19(15)22/h2-10,20H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WUJQCQKYMKWDSU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=CC=CC=C2N1)C3=CC(=O)C4=CC=CC=C4C3=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60295910 |
Source
|
| Record name | 1,4-Naphthalenedione, 2-(2-methyl-1H-indol-3-yl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60295910 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
123973-75-1 |
Source
|
| Record name | 1,4-Naphthalenedione, 2-(2-methyl-1H-indol-3-yl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60295910 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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